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Compound of Interest

Compound Name: Tfllrn-NH2

Cat. No.: B12375695

Get Quote

The proper disposal of Tfllrn-NH2, a potent PAR1-selective agonist peptide, is crucial for

ensuring laboratory safety and environmental protection.[1] This document provides essential

information and step-by-step procedures for the safe handling and disposal of this bioactive

peptide, targeting researchers, scientists, and drug development professionals. Adherence to

these guidelines will help mitigate risks and ensure compliance with standard laboratory safety

protocols.

Chemical and Safety Data Summary
While comprehensive quantitative data for Tfllrn-NH2 is not readily available in the provided

search results, the following table summarizes the key identification and safety information

derived from Safety Data Sheets (SDS).
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Property Value Source

Chemical Name Tfllrn-NH2 [1][2][3]

CAS Number 197794-83-5 (free base) [1][2][3]

Molecular Formula C31H53N9O6 [2][3]

Molecular Weight 647.81 g/mol [2][3]

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[3]

GHS Precautionary

Statements

P264, P270, P273, P301 +

P312, P330, P391, P501
[3]

Step-by-Step Disposal Protocol
The disposal of Tfllrn-NH2 and associated materials must be handled with care, treating it as

hazardous chemical waste. The following protocol outlines the necessary steps for its proper

disposal.

Personal Protective Equipment (PPE)
Before handling Tfllrn-NH2 for disposal, it is imperative to wear appropriate personal protective

equipment to minimize exposure. This includes:

Gloves: Chemical-resistant gloves are mandatory.[2]

Eye Protection: Safety goggles or a face shield should be worn.[2][3]

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[2]

Waste Segregation and Collection
Proper segregation of waste is a critical first step in the disposal process.

Solid Waste:
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Place unused or expired solid Tfllrn-NH2 into a clearly labeled, sealed container

designated for chemical or biohazardous waste.[4]

Contaminated materials such as gloves, pipette tips, and vials that have come into contact

with the peptide should also be collected in this container.[4][5]

Ensure the container is compatible with the waste and properly sealed to prevent leaks.[5]

Liquid Waste:

Liquid solutions of Tfllrn-NH2, including any solvents used for its dissolution (e.g., DMSO,

acetonitrile), must be collected in a designated liquid chemical waste container.[4]

Crucially, do not pour liquid peptide waste down the drain.[2][4][6] This is to avoid

environmental contamination, as the substance is very toxic to aquatic life.[3]

If the peptide was dissolved in a solvent, the entire solution should be treated as chemical

waste.[4]

Labeling and Storage
Accurate labeling and safe storage of waste are essential for proper disposal and to prevent

accidental misuse.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the specific

contents, including "Tfllrn-NH2" and any solvents present.[5]

Follow your institution's specific labeling requirements.

Storage:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[5]

Containers should be kept tightly closed except when adding waste.[6]
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Final Disposal
The final disposal of Tfllrn-NH2 waste must be conducted through approved channels.

Contact Environmental Health and Safety (EHS): Your institution's EHS office will have

specific protocols for the disposal of hazardous chemical waste.[4]

Use a Certified Waste Disposal Company: For laboratories without an EHS office, or for

independent researchers, a certified hazardous waste disposal company should be

contacted.[4] These companies are equipped to handle and dispose of chemical waste in

compliance with federal and state regulations.

Documentation: Maintain a record of the disposal, including the date, quantity of waste, and

the disposal company used.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Tfllrn-
NH2.
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Caption: Workflow for the safe disposal of Tfllrn-NH2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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